Cas no 1805095-21-9 (6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide
• CAS No: 1805095-21-9
• MF: C₇H₇F₂IN₂O₂S
• MW: 348.108959436417
• CID: 4893602
• Update Time: 2025-06-30

6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7F2IN2O2S/c1-3-5(15(11,13)14)2-4(6(8)9)12-7(3)10/h2,6H,1H3,(H2,11,13,14)
• InChI Key： ACMRUYOZWVNSHP-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(C(F)F)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide

Introduction to 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide (CAS No. 1805095-21-9)

6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide, identified by its CAS number 1805095-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including the presence of a difluoromethyl group, an iodo substituent, and a methyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This modification has been widely explored in the development of small-molecule inhibitors and other therapeutic agents. The iodo substituent on the pyridine ring introduces a point of reactivity that can be exploited in synthetic chemistry, allowing for further functionalization and derivatization. Additionally, the methyl group at the 3-position adds steric bulk, which can influence the compound's pharmacokinetic profile and interactions with biological targets.

In recent years, there has been growing interest in pyridine sulfonamides as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The sulfonamide moiety is known to interact with biological targets such as enzymes and receptors, often leading to potent inhibitory effects. The combination of these structural elements in 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. Researchers have leveraged its unique structural features to design derivatives with enhanced efficacy and selectivity. For instance, studies have demonstrated that modifications at the difluoromethyl, iodo, and methyl positions can significantly alter the compound's biological activity. These findings highlight the importance of structure-activity relationships (SAR) in optimizing drug candidates.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide. These technologies allow researchers to predict binding affinities, metabolic stability, and other critical properties with greater accuracy. As a result, there is increasing optimism that compounds like this will lead to breakthroughs in therapeutic development.

The synthesis of 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired framework efficiently. These advancements are crucial for enabling broader exploration of the compound's potential applications.

From a medicinal chemistry perspective, the investigation of 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide has revealed several interesting insights. For example, studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathways. This observation underscores its potential as a starting point for developing targeted therapies. Furthermore, the compound's ability to modulate protein-protein interactions has been explored, suggesting its utility in treating conditions associated with aberrant signaling networks.

The pharmacokinetic properties of 6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide are also subjects of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic index. Preliminary studies indicate that modifications to its structure can influence these parameters significantly. This knowledge is critical for designing derivatives with improved pharmacokinetic profiles.

In conclusion,6-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide (CAS No. 1805095-21-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.